rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cis
Overview
Description
Rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cis, also known as 3-F-4-Pyrrolidine, is an important compound in the field of synthetic organic chemistry. It has been used in a variety of scientific research applications, including drug design and development, biochemistry, and physiology. This compound is also known as 3-Fluoro-4-phenylpyrrolidine, or 3-FPP, and is a chiral, symmetrical molecule with two enantiomers, 3R and 4R. The 3R enantiomer is the most common and is the subject of
Scientific Research Applications
Rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cisidine, cis has been used in a variety of scientific research applications. It has been used as a chiral building block for the synthesis of a wide range of compounds, including drugs, agrochemicals, and natural products. It has also been used in the synthesis of chiral auxiliaries for asymmetric synthesis. It has also been used in the development of novel chiral catalysts for asymmetric synthesis. Additionally, it has been used in the synthesis of chiral ligands for asymmetric catalysis.
Mechanism of Action
The mechanism of action of rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cisidine, cis is not well understood. However, it is hypothesized that the compound acts as a chiral template, with its two enantiomers acting as templates for the formation of chiral products. It is also hypothesized that the compound may act as a catalyst for the formation of chiral products. Additionally, it is believed that the compound may act as a chiral ligand, binding to certain molecules and allowing for the formation of chiral products.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cisidine, cis are not well understood. However, it is believed that the compound may have an effect on the regulation of gene expression. Additionally, it is believed that the compound may have an effect on the metabolism of certain molecules, such as carbohydrates and lipids. It is also believed that the compound may have an effect on the regulation of the immune system.
Advantages and Limitations for Lab Experiments
The use of rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cisidine, cis in laboratory experiments has several advantages. The compound is relatively inexpensive and easy to obtain, making it a cost-effective option for laboratory experiments. Additionally, the compound is stable and can be used in a variety of laboratory settings.
However, there are also some limitations to the use of rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cisidine, cis in laboratory experiments. The compound is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, the compound is not very stable and can degrade over time. Finally, the compound is a chiral molecule, which can make it difficult to obtain the desired enantiomer for certain experiments.
Future Directions
There are several potential future directions for research on rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cisidine, cis. One potential area of research is the development of new synthetic methods for the synthesis of this compound. Additionally, further research could be conducted to better understand the mechanism of action of this compound and its effects on biochemical and physiological processes. Furthermore, further research could be conducted to develop new applications for this compound, such as in drug design and development. Finally, research could be conducted to develop more efficient methods for the resolution of the racemic mixture of this compound.
Synthesis Methods
The synthesis of rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cisidine, cis is achieved through a two-step process. The first step is the preparation of a racemic mixture of 3-fluoro-4-phenylpyrrolidine, which is achieved by reacting 4-methoxybenzaldehyde with 3-fluoropyrrolidine in the presence of sodium hydroxide. The second step is the resolution of the racemic mixture, which is achieved by crystallizing the mixture with (R)-(-)-mandelic acid. This process yields the desired 3R,4R-3-fluoro-4-phenylpyrrolidine, cis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cis involves the stereoselective addition of a Grignard reagent to a chiral imine intermediate. The chiral imine intermediate is synthesized from a chiral amine and an aldehyde. The Grignard reagent is prepared from an alkyl halide and magnesium metal. The resulting racemic mixture is then separated into its individual enantiomers using chiral chromatography.", "Starting Materials": [ "Chiral amine", "Aldehyde", "Alkyl halide", "Magnesium metal", "Solvents" ], "Reaction": [ "Synthesis of chiral imine intermediate: React chiral amine with aldehyde in the presence of a catalyst and solvent to form chiral imine intermediate.", "Preparation of Grignard reagent: React alkyl halide with magnesium metal in the presence of anhydrous ether to form Grignard reagent.", "Addition of Grignard reagent to chiral imine intermediate: Add Grignard reagent to chiral imine intermediate in the presence of a solvent and catalyst to form racemic mixture of pyrrolidine.", "Separation of enantiomers: Separate racemic mixture of pyrrolidine into its individual enantiomers using chiral chromatography." ] } | |
CAS RN |
2307753-41-7 |
Product Name |
rac-(3R,4R)-3-fluoro-4-phenylpyrrolidine, cis |
Molecular Formula |
C10H12FN |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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